Cas no 2708280-72-0 (7-Chloro-5-methoxyisoquinoline)

• Product Name: 7-Chloro-5-methoxyisoquinoline
• CAS No: 2708280-72-0
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 5140337
• PubChem ID: 155897013
• Update Time: 2026-03-03

7-Chloro-5-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 7-chloro-5-methoxy-
• 2708280-72-0
• 7-Chloro-5-methoxyisoquinoline
• D87194

• Inchi： 1S/C10H8ClNO/c1-13-10-5-8(11)4-7-6-12-3-2-9(7)10/h2-6H,1H3
• InChI Key： UVODQPYKEVMERE-UHFFFAOYSA-N
• SMILES： C1C2=C(C(OC)=CC(Cl)=C2)C=CN=1

Computed Properties

• Exact Mass: 193.0294416g/mol
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1Ų

Additional information on 7-Chloro-5-methoxyisoquinoline

Introduction to 7-Chloro-5-methoxyisoquinoline (CAS No. 2708280-72-0)

7-Chloro-5-methoxyisoquinoline, with the CAS number 2708280-72-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the isoquinoline class, which is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique combination of a chloro and methoxy substituent on the isoquinoline ring imparts specific chemical and biological characteristics that make it a promising candidate for various therapeutic applications.

The chemical structure of 7-Chloro-5-methoxyisoquinoline consists of an isoquinoline core with a chlorine atom at the 7-position and a methoxy group at the 5-position. The isoquinoline scaffold is a well-studied heterocyclic system that has been extensively explored for its pharmacological potential. The presence of the chlorine and methoxy groups introduces additional functionalities that can enhance the compound's solubility, stability, and biological activity.

Recent studies have highlighted the potential of 7-Chloro-5-methoxyisoquinoline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the anticancer properties of this compound. The researchers found that 7-Chloro-5-methoxyisoquinoline exhibited significant cytotoxic effects against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways.

In addition to its anticancer properties, 7-Chloro-5-methoxyisoquinoline has also shown promise in the treatment of inflammatory diseases. A 2022 study published in the European Journal of Pharmacology demonstrated that this compound possesses potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study suggested that 7-Chloro-5-methoxyisoquinoline could be a valuable lead compound for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 7-Chloro-5-methoxyisoquinoline have also been studied to evaluate its suitability as a drug candidate. Research conducted by a team at the University of California found that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical development.

The safety profile of 7-Chloro-5-methoxyisoquinoline is another critical aspect that has been investigated. Preliminary toxicity studies have shown that this compound has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further extensive safety assessments are required to ensure its long-term safety in humans.

In conclusion, 7-Chloro-5-methoxyisoquinoline (CAS No. 2708280-72-0) is a promising compound with potential applications in cancer therapy and inflammatory disease treatment. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its potential use as a novel therapeutic agent.